Cas no 29236-93-9 (2,5-Diethoxythiophenol)

• Product Name: 2,5-Diethoxythiophenol
• CAS No: 29236-93-9
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD03094659
• CID: 53450
• PubChem ID: 2736104
• Update Time: 2025-10-28

2,5-Diethoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Diethoxy Thiophenol
• 2,5-diethoxybenzenethiol
• 2,5-diethoxybenzene-1-thiol
• Benzenethiol,2,5-diethoxy
• FT-0610341
• 29236-93-9
• A5472
• CS-0206877
• Benzenethiol, 2,5-diethoxy-
• PS-5206
• AKOS006228009
• DTXSID90371130
• J-507327
• MFCD03094659
• 2, 5-diethoxybenzenethiol
• 2,5-Diethoxythiophenol
• AC-11512
• DB-020064
• JUAWFBZRMQIAID-UHFFFAOYSA-N

• MDL： MFCD03094659
• Inchi： 1S/C10H14O2S/c1-3-11-8-5-6-9(12-4-2)10(13)7-8/h5-7,13H,3-4H2,1-2H3
• InChI Key： JUAWFBZRMQIAID-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1OCC)OCC

Computed Properties

• Exact Mass: 198.07100
• Monoisotopic Mass: 198.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 19.5A^2

Experimental Properties

• Density: 1.083
• Boiling Point: 308.6°Cat760mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.535
• PSA: 57.26000
• LogP: 2.77270

2,5-Diethoxythiophenol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2,5-Diethoxythiophenol

Recent Advances in the Study of 2,5-Diethoxythiophenol (CAS: 29236-93-9) in Chemical Biology and Pharmaceutical Research

2,5-Diethoxythiophenol (CAS: 29236-93-9) is a sulfur-containing aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy-substituted thiophenol structure, has been explored for its potential in drug synthesis, material science, and as a building block for more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in organic synthesis, making it a focal point for researchers in the field.

One of the key areas of interest is the compound's reactivity and stability under various conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,5-Diethoxythiophenol exhibits remarkable stability in acidic and basic environments, which is crucial for its application in drug formulation. The study also revealed its potential as a precursor for the synthesis of thioether-linked conjugates, which are increasingly being used in targeted drug delivery systems. These findings underscore the compound's importance in the design of next-generation pharmaceuticals.

In addition to its pharmaceutical applications, 2,5-Diethoxythiophenol has been investigated for its role in material science. A recent report in Advanced Materials highlighted its use in the synthesis of conductive polymers, where its electron-donating properties enhance the electrical conductivity of the resulting materials. This opens up new avenues for the development of flexible electronics and biosensors, further expanding the compound's utility beyond traditional medicinal chemistry.

Another significant development is the exploration of 2,5-Diethoxythiophenol in photodynamic therapy (PDT). Research published in Chemical Communications in 2024 demonstrated that derivatives of this compound can act as effective photosensitizers, capable of generating reactive oxygen species (ROS) upon light irradiation. This property is particularly valuable in cancer treatment, where PDT offers a non-invasive alternative to conventional therapies. The study also noted the compound's low toxicity profile, making it a promising candidate for clinical applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,5-Diethoxythiophenol. A recent review in Organic Process Research & Development pointed out the need for more efficient and environmentally friendly synthetic routes to meet the growing demand for this compound. Innovations in catalytic methods and green chemistry approaches are expected to address these issues, paving the way for broader utilization of 2,5-Diethoxythiophenol in industrial and research settings.

In conclusion, 2,5-Diethoxythiophenol (CAS: 29236-93-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to material science and photodynamic therapy, highlight its versatility and potential for future innovations. Ongoing research efforts are likely to uncover even more uses for this compound, solidifying its place as a valuable tool in the scientific community.